Cas no 753494-70-1 (1,3,5-Triazine-2,4-diamine, 6-chloro-N-(4-fluorophenyl)-N'-phenyl-)

• Product Name: 1,3,5-Triazine-2,4-diamine, 6-chloro-N-(4-fluorophenyl)-N'-phenyl-
• CAS No: 753494-70-1
• MF: C₁₅H₁₁ClFN₅
• MW: 315.732744455338
• CID: 539716
• PubChem ID: 23033168
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine, 6-chloro-N-(4-fluorophenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine, 6-chloro-N-(4-fluorophenyl)-N'-phenyl-
• 6-chloro-2-N-(4-fluorophenyl)-4-N-phenyl-1,3,5-triazine-2,4-diamine
• AUEOSOVBMOMURL-UHFFFAOYSA-N
• 6-chloro-N-(4-fluorophenyl)-N'-phenyl-1,3,5-triazine-2,4-diamine
• 6-Chloro-N~2~-(4-fluorophenyl)-N~4~-phenyl-1,3,5-triazine-2,4-diamine
• 753494-70-1
• SCHEMBL1925527
• DTXSID70629924

• Inchi： 1S/C15H11ClFN5/c16-13-20-14(18-11-4-2-1-3-5-11)22-15(21-13)19-12-8-6-10(17)7-9-12/h1-9H,(H2,18,19,20,21,22)
• InChI Key： AUEOSOVBMOMURL-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC1C=CC(=CC=1)F)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.06893
• Monoisotopic Mass: 315.0687012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.73